2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-methoxy-6-[(E)-2-naphthalen-1-ylethenyl]benzoate
• InChI: InChI=1S/C21H18O3/c1-23-19-12-6-10-17(20(19)21(22)24-2)14-13-16-9-5-8-15-7-3-4-11-18(15)16/h3-14H,1-2H3/b14-13+
• InChI Key: AJFMAQGKCWBDCI-BUHFOSPRSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)C=CC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: COC1=CC=CC(=C1C(=O)OC)/C=C/C2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H18O3
• Molecular Weight: 318.4 g/mol

Description

2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid methyl ester, or 2-M-6-NVBAME, is a compound that has been studied for its potential applications in a variety of scientific research fields. It is a derivative of naphthalene, a compound that is found in many natural products, and has been found to have a wide range of biological and pharmacological activities. In

Scientific Research Applications

Spectrophotometric Analysis in Pharmaceutical Formulations

Spectrophotometric methods have been developed for the simultaneous estimation of drugs in combined dosage forms, demonstrating the importance of analytical chemistry in pharmaceutical research. For example, the development of methods for estimating esomeprazole and naproxen indicates the role of spectrophotometry in drug analysis (N. Jain et al., 2012).

Analytical Methods for Fatty Acid Methyl Esters

Research into the methanolysis of fats and oils for the preparation of fatty acid methyl esters for gas—liquid chromatography shows the significance of these compounds in analytical and environmental chemistry. Such studies underscore the development of rapid and reliable procedures crucial for analytical accuracy (C. Bannon et al., 1982).

Alkoxycarbonylation of Phytogenic Substrates

The alkoxycarbonylation of unsaturated phytogenic substrates for ester synthesis reveals applications in creating advanced chemical products, such as polymers, from alternative feedstocks. This highlights the intersection of organic chemistry and sustainable materials science (N. Sevostyanova & S. Batashev, 2023).

Plastic Scintillators and Luminescent Dyes

The development of plastic scintillators based on polymethyl methacrylate for radiation detection and measurement illustrates the application of ester compounds in physics and material science. Such research contributes to advancements in radiation detection technologies (V. N. Salimgareeva & S. Kolesov, 2005).

Analytical Methods for Cosmetic Analysis

The determination of methyl paraben, a methyl ester of p-hydroxybenzoic acid, in cosmetics through various analytical methods, including spectrophotometry and HPLC, demonstrates the critical role of esters in regulatory and safety evaluation of consumer products (Mallika J.B.N et al., 2014).